2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile

• IUPAC Name: 2-amino-5-(4-chlorophenyl)furan-3-carbonitrile
• InChI: InChI=1S/C11H7ClN2O/c12-9-3-1-7(2-4-9)10-5-8(6-13)11(14)15-10/h1-5H,14H2
• InChI Key: MXGPVKXKRRYSCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(O2)N)C#N)Cl
• Molecular Formula: C11H7ClN2O
• DSSTOX Substance ID: DTXSID00396970
• Molecular Weight: 218.64 g/mol
• CAS RN: 26454-85-3

Description

“2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile” is a heterocyclic compound. It belongs to the class of furans, which are important heterocyclic compounds with a wide range of interesting biological activities.

Synthesis Analysis

The synthesis of such compounds often involves condensation reactions. For instance, condensation of 2-amino-4,5-diphenylfuran-3-carbonitrile with various aldehydes can yield the respective 2-arylideneaminofurans.

Molecular Structure Analysis

The molecular structure of “2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile” includes a furan ring, which is a five-membered ring made up of one oxygen atom and four carbon atoms. It also contains a nitrile group (-CN), an amino group (-NH2), and a chlorophenyl group (C6H4Cl).

Chemical Reactions Analysis

The chemical reactions involving “2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile” can be quite diverse, depending on the reaction conditions and the reagents used. For example, it can undergo reactions with hydrazines, hydroxylamine, urea, and thiourea.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Anti-HIV Activity: Researchers have explored the potential of 2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile as an anti-HIV agent. .

Organic Synthesis

Building Block for Heterocyclic Compounds: The compound serves as a valuable building block in the synthesis of heterocyclic compounds. .

Material Science

Dielectric Properties: 2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile has been investigated for its dielectric properties. .

Antimicrobial Activity

Furo[3,2-e]imidazo[1,2-c]pyrimidines and Furo[2,3-d]pyrimidines: Derivatives of this compound, such as furo[3,2-e]imidazo[1,2-c]pyrimidines and furo[2,3-d]pyrimidines, have shown antimicrobial activity. .

Analytical Chemistry

NMR and Spectroscopic Studies: Researchers have employed nuclear magnetic resonance (NMR) spectroscopy to characterize the compound’s structure and elucidate its chemical properties. .

Safety and Handling

Safety Data Sheet (SDS): For those working with 2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile, referring to safety data sheets (SDS) is essential. .

Future Directions

The future directions for “2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile” could involve further exploration of its potential biological activities and its use in the synthesis of new bioactive heterocycles. Additionally, more research could be done to improve the synthetic methodologies for this compound.

Mechanism of Action

Target of Action

It’s worth noting that bioactive aromatic compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . This suggests that 2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile may also interact with various biological targets.

Mode of Action

Similar compounds have been observed to undergo single-electron-transfer (set) processes, leading to the formation of radicals . These radicals can then undergo regioselective C–C bond cleavage through β-elimination, producing new radicals .

Biochemical Pathways

It’s worth noting that similar compounds have been found to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Action Environment

It’s worth noting that environmental factors can significantly impact the action of similar compounds .